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Compound of Interest

Compound Name: 4-Hydroxyvalproic acid

CAS No.: 60113-82-8

Cat. No.: B1216455

Get Quote

Executive Summary
4-Hydroxyvalproic acid (4-OH-VPA) is a major Phase I metabolite of Valproic Acid (VPA),

formed primarily via CYP2C9-mediated

-1 hydroxylation. Unlike the achiral parent drug VPA, 4-OH-VPA possesses a chiral center at
the C4 position, resulting in two enantiomers: (4R)-4-hydroxyvalproic acid and (4S)-4-
hydroxyvalproic acid.

While VPA is a potent anticonvulsant with significant teratogenic and hepatotoxic risks, the 4-

OH-VPA metabolites exhibit a distinct pharmacological profile. Current research indicates that

4-OH-VPA is significantly less teratogenic than VPA and its olefinic metabolite 4-ene-VPA.

However, its role in hepatotoxicity remains a subject of investigation, often linked to its

conversion into 4-oxo-VPA or lactone derivatives. This guide dissects the stereoselective

formation, kinetic fate, and toxicological divergence of these enantiomers.[1]
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Feature
(4R)-4-Hydroxyvalproic
Acid

(4S)-4-Hydroxyvalproic
Acid

Formation
Product of CYP2C9

hydroxylation (Stereoselective)

Product of CYP2C9

hydroxylation (Stereoselective)

Metabolic Fate
Oxidizes to 4-oxo-VPA;

Glucuronidation

Oxidizes to 4-oxo-VPA;

Glucuronidation

Lactone Form
Forms (4R)-2-propyl-4-

pentanolide

Forms (4S)-2-propyl-4-

pentanolide

Teratogenicity Low / Negligible Low / Negligible

Hepatotoxicity
Moderate (Precursor to 4-oxo-

VPA)

Moderate (Precursor to 4-oxo-

VPA)

Anticonvulsant Weak / Inactive Weak / Inactive

Chemical Identity & Stereochemistry
Valproic acid (2-propylpentanoic acid) is achiral. Hydroxylation at the C4 position introduces

chirality. The resulting 4-OH-VPA can spontaneously or enzymatically cyclize to form 2-propyl-

4-pentanolide (4-valprolactone), a stable lactone often used in gas chromatography (GC)

analysis.

Molecular Structure
IUPAC Name: 4-hydroxy-2-propylpentanoic acid

Chiral Center: Carbon-4 (C4)

Stability: The open-chain acid is in equilibrium with the

-lactone under acidic conditions.

Stereochemical Visualization (Graphviz)
The following diagram illustrates the stereoselective hydroxylation of VPA and the subsequent

lactonization.
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Caption: Stereoselective biotransformation of Valproic Acid to 4-OH-VPA enantiomers and their

subsequent conversion to lactones or the hepatotoxic 4-oxo-VPA.

Pharmacokinetics & Formation
The formation of 4-OH-VPA is the result of P450-mediated oxidation, primarily catalyzed by

CYP2C9, with minor contributions from CYP2A6 and CYP2B6.[2][3]

Stereoselective Metabolism
Research indicates that the hydroxylation of VPA is not perfectly racemic. The enzyme pocket

of CYP2C9 imposes steric constraints that favor the formation of specific stereoisomers,

although the exact R:S ratio can vary based on CYP2C9 polymorphisms (*1, *2, *3 alleles).

CYP2C9*1 (Wild Type): Efficiently forms 4-OH-VPA.

CYP2C92 / 3 (Variants): Show reduced clearance of VPA and altered ratios of metabolite

formation, potentially increasing the risk of accumulation of the parent drug or shifting

metabolism toward the toxic 4-ene-VPA pathway.

Elimination
Both enantiomers of 4-OH-VPA are eliminated via two main pathways:

Oxidation: Conversion to 4-oxo-valproic acid (4-keto-VPA).
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Glucuronidation: Conjugation with glucuronic acid for renal excretion.

Comparative Toxicology
The clinical relevance of distinguishing 4-OH-VPA enantiomers lies in their potential

contribution to VPA's side effect profile.

Teratogenicity
VPA is a known human teratogen (neural tube defects).

VPA (Parent): Highly teratogenic.[4]

4-ene-VPA (Analogue/Metabolite): The (S)-enantiomer of the alkene analogue (2-n-propyl-4-

pentenoic acid) is a potent teratogen, whereas the (R)-enantiomer is less active.

4-OH-VPA (Enantiomers): In comparative mouse models, 4-OH-VPA (as a racemate and

separated forms) exhibits low to negligible teratogenicity compared to VPA. It does not

effectively induce neural tube defects (exencephaly) at therapeutic concentrations.

Mechanism:[5][6][7] It lacks the specific structural conformation required to inhibit histone

deacetylases (HDACs) to the same extent as VPA or 4-ene-VPA.

Hepatotoxicity
VPA-induced hepatotoxicity is idiosyncratic and often fatal.

Mechanism: Inhibition of mitochondrial

-oxidation and depletion of Acetyl-CoA.

Role of 4-OH-VPA: While 4-ene-VPA is the primary mitochondrial toxin, 4-OH-VPA is

considered a precursor to 4-oxo-VPA. 4-oxo-VPA can inhibit mitochondrial function, though

less potently than the diene metabolites.

Stereochemical Impact: There is no conclusive evidence that one enantiomer of 4-OH-VPA is

significantly more hepatotoxic than the other; however, the lactone forms may have different

cellular uptake rates.
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Anticonvulsant Activity
Potency: 4-OH-VPA is considered to have weak to no anticonvulsant activity in standard

seizure models (e.g., pentylenetetrazol-induced seizures).

Clinical Implication: It serves primarily as a clearance product rather than an active

therapeutic metabolite.

Experimental Protocols
For researchers aiming to study these enantiomers, precise separation and synthesis are

required.

Protocol A: GC-MS Analysis of 4-OH-VPA Enantiomers
To differentiate the enantiomers, they must be derivatized or analyzed via a chiral column.

Reagents:

Sample (Plasma/Urine)

Internal Standard: 2-ethyl-2-methylcaproic acid

Derivatizing Agent: MTBSTFA (N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide) or Chiral

derivatization with (S)-1-phenylethylamine.

Workflow:

Extraction: Acidify plasma (pH 2.0) with HCl. Extract with ethyl acetate.

Lactonization (Optional but common): Heat the extract under acidic conditions to convert 4-

OH-VPA to 2-propyl-4-pentanolide. The lactone is more volatile and stable.

Derivatization: If analyzing the acid directly, use MTBSTFA to form t-BDMS derivatives.

Chiral Separation:

Column: Cyclodextrin-based capillary column (e.g., Hydrodex-
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-PM).

Conditions: Isothermal at 110°C or gradient.

Detection: MS (SIM mode), monitoring m/z ions specific to the lactone or silyl derivative.

Protocol B: Synthesis of 4-OH-VPA Lactones
(Adapted from Rettenmeier et al. and Baillie et al.)[8]

Starting Material: Allyl propylacetate.

Epoxidation: React with m-chloroperbenzoic acid (mCPBA) to form the epoxide.

Reduction: Reduce epoxide with LiAlH4 to yield the diol/hydroxy-acid mixture.

Cyclization: Treat with p-toluenesulfonic acid (pTSA) in benzene/toluene under reflux to

effect lactonization.

Resolution: Separate enantiomers using preparative chiral HPLC or enzymatic resolution

(lipase hydrolysis).

Data Summary Table
Metabolite /
Analogue

Chirality
Teratogenic
Potency
(Mouse Model)

Hepatotoxic
Potential

Anticonvulsan
t Activity

Valproic Acid

(VPA)
Achiral High (+++) Moderate (+) High (+++)

(4R)-4-OH-VPA Chiral (C4) Low (-)
Low/Moderate

(+)
Inactive

(4S)-4-OH-VPA Chiral (C4) Low (-)
Low/Moderate

(+)
Inactive

4-ene-VPA Chiral (C2)
High (S-isomer >

R-isomer)
High (+++) Moderate (++)

4-oxo-VPA Achiral Low (-) Moderate (++) Inactive
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Note: 4-ene-VPA is included for context as the structurally related toxic metabolite.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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